1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(2-fluorobenzyl)piperidine-4-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a piperidine-4-carboxamide core substituted with a pyrimidin-4-yl group at position 1 and a 2-fluorobenzyl group at the carboxamide nitrogen. The pyrimidine ring is further modified with a 4-ethylphenoxy substituent at position 4.
Properties
IUPAC Name |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(2-fluorophenyl)methyl]piperidine-4-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27FN4O2/c1-2-18-7-9-21(10-8-18)32-24-15-23(28-17-29-24)30-13-11-19(12-14-30)25(31)27-16-20-5-3-4-6-22(20)26/h3-10,15,17,19H,2,11-14,16H2,1H3,(H,27,31) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGXKPLKRVKSWSQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCC4=CC=CC=C4F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27FN4O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(2-fluorobenzyl)piperidine-4-carboxamide is a synthetic compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound features a complex structure characterized by the following components:
- Pyrimidine ring : A six-membered aromatic ring containing two nitrogen atoms.
- Piperidine moiety : A six-membered saturated ring containing one nitrogen atom.
- Fluorobenzyl group : Enhances lipophilicity and potential interactions with biological targets.
Molecular Formula
The biological activity of this compound is hypothesized to involve:
- Enzyme inhibition : Similar compounds have shown inhibitory effects on various enzymes, including tyrosinase, which is crucial in melanin production.
- Receptor modulation : The piperidine and pyrimidine components may interact with neurotransmitter receptors, influencing central nervous system activity.
Pharmacological Studies
Recent studies have indicated that derivatives with similar structural motifs exhibit a range of biological activities:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| Compound A | Pyrimidine + Piperazine | Antimicrobial |
| Compound B | Pyrazole + Triazine | Anticancer |
| Compound C | Fluorinated Aromatic | CNS effects |
Case Studies
- Tyrosinase Inhibition : A related study evaluated the inhibitory effects of piperazine derivatives on Agaricus bisporus tyrosinase (AbTYR). The compound exhibited competitive inhibition with an IC50 value of 0.18 μM, significantly outperforming standard inhibitors like kojic acid (IC50 = 17.76 μM) .
- In Silico Predictions : Using computer-aided drug design tools such as PASS (Prediction of Activity Spectra for Substances), researchers predicted that piperidine derivatives could affect multiple biological targets including enzymes and receptors involved in cancer and CNS disorders .
In Vitro Studies
In vitro assays have shown promising results regarding the compound's ability to inhibit specific enzymes linked to disease processes. For instance, studies on related compounds suggest that modifications in the piperidine structure can enhance binding affinity to target enzymes.
Toxicity and Safety Profiles
Preliminary assessments indicate that certain derivatives do not exhibit cytotoxicity at effective concentrations, suggesting a favorable safety profile for further development .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares key structural and functional features of the compound with analogs reported in the evidence:
Key Observations:
Substituent Positional Effects : The substitution pattern on the benzyl group (e.g., 2-fluoro vs. 4-fluoro) can alter steric and electronic interactions with target proteins. For example, capivasertib’s 4-chlorophenyl group enhances selectivity for LIMK2 , while the 2-fluorobenzyl group in the reference compound may influence binding to analogous targets .
Core Structure Variations: Indoline vs. Pyrrolopyrimidine vs. Pyrimidine: Capivasertib’s pyrrolopyrimidine core enables unique interactions with ATP-binding pockets in kinases, whereas the pyrimidine moiety in the reference compound may favor non-ATP competitive inhibition .
Functional Group Impact: Trifluoromethyl groups (e.g., in ) enhance metabolic stability and hydrophobic interactions . Hydroxypropyl and amino groups (e.g., in capivasertib) improve solubility and hydrogen-bonding capacity, critical for antineoplastic activity .
Research Findings and Implications
- Kinase Inhibition Potential: The pyrimidine-4-yl and piperidine-4-carboxamide motifs are recurrent in kinase inhibitors (e.g., LIMK2, SARS-CoV-2 targets) .
- GPCR Modulation: Analogs with indoline cores () demonstrate activity at GPCRs (e.g., GPR52), indicating that structural tweaks to the core can redirect selectivity toward non-kinase targets .
- Antiviral and Anticancer Applications : Piperidine-4-carboxamide derivatives show versatility, with capivasertib approved for cancer and other analogs proposed for SARS-CoV-2 .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
